Technical Documentation Center
1-(4-Bromobenzoyl)azetidin-3-ol Documentation Hub
A focused reading path for foundational, methodological, troubleshooting, and comparative topics. Return to the product page for procurement and RFQ.
Core Science & Biosynthesis
Protocols & Analytical Methods
Application Note: Protocol for Chemoselective N-Acylation of Azetidin-3-ol with 4-Bromobenzoyl Chloride
Application Note: Protocol for Chemoselective N-Acylation of Azetidin-3-ol with 4-Bromobenzoyl Chloride
Abstract
This guide details the optimized protocol for the synthesis of (4-bromophenyl)(3-hydroxyazetidin-1-yl)methanone via the chemoselective N-acylation of azetidin-3-ol with 4-bromobenzoyl chloride. Azetidines are high-value, strained pharmacophores that improve metabolic stability and solubility in drug design. This protocol addresses the specific challenge of bifunctional substrates (amine vs. alcohol) and provides a robust method to exclusively target the nitrogen center, avoiding O-acylation or bis-acylation byproducts.
Introduction & Strategic Analysis
The Azetidine Scaffold in Drug Discovery
The azetidine ring is a critical bioisostere for cyclobutane, pyrrolidine, and piperidine. Its high ring strain (~26 kcal/mol) imparts unique conformational rigidity, often improving the potency and metabolic profile of lead compounds. Azetidin-3-ol, specifically, serves as a versatile fragment, offering a handle (hydroxyl group) for further diversification after the core amide bond is formed.
Chemoselectivity: The Nucleophilic Hierarchy
The core challenge in acylating azetidin-3-ol is the presence of two nucleophilic sites: the secondary amine (N-H) and the secondary alcohol (O-H).
-
Kinetic Control: The nitrogen atom is significantly more nucleophilic than the oxygen atom due to lower electronegativity and higher HOMO energy.
-
Thermodynamic Control: Amides are more stable than esters.
-
Strategy: By maintaining low temperatures (0 °C) and controlling stoichiometry (1:1 equivalent of electrophile), we kinetically favor N-acylation. The use of a non-nucleophilic base (e.g., Triethylamine or DIPEA) scavenges the HCl byproduct, driving the equilibrium forward without promoting ester hydrolysis or transesterification.
Reaction Scheme
The following diagram illustrates the reaction pathway and the critical chemoselective step.
Figure 1: Reaction pathway highlighting the kinetic preference for amide formation over esterification.
Materials & Stoichiometry
Reagent Quality Note: 4-Bromobenzoyl chloride is moisture-sensitive. Ensure the bottle is stored under inert gas and free of white precipitate (benzoic acid hydrolysis product). Azetidin-3-ol is typically supplied as the hydrochloride salt (highly hygroscopic); handle quickly or in a desiccated environment.
| Component | Role | MW ( g/mol ) | Equiv.[1][2][3][4] | Density | Purity Req. |
| Azetidin-3-ol HCl | Substrate | 109.55 | 1.0 | Solid | >97% |
| 4-Bromobenzoyl Chloride | Electrophile | 219.46 | 1.05 | Solid | >98% |
| Triethylamine (TEA) | Base | 101.19 | 3.0* | 0.726 g/mL | Anhydrous |
| Dichloromethane (DCM) | Solvent | 84.93 | N/A | 1.33 g/mL | Anhydrous |
*Note: 1.0 eq of TEA neutralizes the HCl salt; 1.0 eq scavenges HCl from the reaction; 1.0 eq excess ensures basicity.
Experimental Protocol
Phase 1: Preparation (0 - 15 mins)
-
Setup: Flame-dry a 50 mL round-bottom flask (RBF) equipped with a magnetic stir bar. Flush with Nitrogen or Argon.
-
Solvation: Add Azetidin-3-ol HCl (1.0 mmol, 110 mg) to the flask.
-
Suspension: Add anhydrous DCM (10 mL, 0.1 M concentration). Note: The salt may not fully dissolve initially.
-
Free Basing: Add Triethylamine (3.0 mmol, 418 µL) dropwise. The mixture should clarify as the free amine is liberated. Stir at Room Temperature (RT) for 10 minutes.
Phase 2: Acylation (15 - 120 mins)
-
Cooling: Submerge the flask in an ice/water bath (0 °C).
-
Addition: Dissolve 4-Bromobenzoyl chloride (1.05 mmol, 230 mg) in 2 mL of anhydrous DCM. Add this solution dropwise to the reaction mixture over 5–10 minutes.
-
Critical: Rapid addition can cause local heating and promote O-acylation.
-
-
Reaction: Allow the mixture to stir at 0 °C for 30 minutes, then remove the ice bath and warm to RT. Stir for an additional 1-2 hours.
-
Monitoring: Check reaction progress via TLC (System: 10% MeOH in DCM) or LCMS. Look for the disappearance of the benzoyl chloride and the formation of the product mass [M+H]+ = 256/258 (Br isotope pattern).
Phase 3: Workup & Purification
-
Quench: Add 10 mL of saturated aqueous NaHCO₃ solution to quench unreacted acid chloride. Stir vigorously for 10 minutes.
-
Extraction: Transfer to a separatory funnel. Separate phases. Extract the aqueous layer with DCM (2 x 10 mL).
-
Washing: Combine organic layers and wash with:
-
10 mL 1M HCl (to remove excess TEA and unreacted azetidine).
-
10 mL Brine.
-
-
Drying: Dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.
-
Purification: If necessary, purify via flash column chromatography (SiO₂).
-
Eluent: Gradient 0% -> 5% MeOH in DCM. The product is polar due to the free hydroxyl group.
-
Workflow Visualization
Figure 2: Step-by-step operational workflow for the synthesis.
Analytical Characterization
To validate the structure, look for these diagnostic signals in the 1H NMR (CDCl₃, 400 MHz) :
-
Aromatic Region: Two doublets integrating to 2H each around δ 7.40–7.60 ppm (characteristic AA'BB' system of the para-bromophenyl group).
-
Methine (CH-OH): A multiplet around δ 4.5–4.7 ppm.
-
Azetidine Ring Protons: Due to the restricted rotation of the amide bond, the azetidine protons often appear as complex multiplets or distinct sets of signals (rotamers) in the δ 3.8–4.5 ppm range.
-
Hydroxyl Proton: A broad singlet (exchangeable with D₂O) typically around δ 2.0–3.0 ppm, depending on concentration.
LCMS:
-
Expected Mass: 255.99 / 257.99 (79Br/81Br).
-
Ionization: [M+H]+ or [M+Na]+.
Safety & Handling
-
Azetidines: While azetidin-3-ol is generally considered lower risk than smaller strained rings, many azetidines are potential genotoxins. Handle in a fume hood with gloves and eye protection.
-
Acid Chlorides: 4-Bromobenzoyl chloride is corrosive and a lachrymator. It reacts violently with water to release HCl gas.
-
Pressurized Glassware: Ensure the reaction vessel is vented (e.g., via a needle or inert gas line) to prevent pressure buildup during the exothermic neutralization of HCl.
References
-
Azetidine Reactivity & Synthesis
-
Amide Coupling Protocols
-
BenchChem Protocol: N-Acylation of Aniline with 4-Bromobenzoyl Chloride. (Adapted for secondary amines).
-
-
General Azetidine Handling
-
National Institutes of Health (NIH) - Azetidine Synthesis via Aminolysis.
-
Sources
- 1. pdf.benchchem.com [pdf.benchchem.com]
- 2. Organic Syntheses Procedure [orgsyn.org]
- 3. Palladium-Catalyzed C–H Arylation and Azetidination of Pentacyclic Triterpenoids - PMC [pmc.ncbi.nlm.nih.gov]
- 4. Azetidine synthesis by La(OTf)3-catalyzed intramolecular regioselective aminolysis of cis-3,4-epoxy amines - PMC [pmc.ncbi.nlm.nih.gov]
- 5. pubs.acs.org [pubs.acs.org]
- 6. pubs.rsc.org [pubs.rsc.org]
- 7. Recent advances in synthetic facets of immensely reactive azetidines - RSC Advances (RSC Publishing) DOI:10.1039/C7RA08884A [pubs.rsc.org]
- 8. researchgate.net [researchgate.net]
Application Note: Optimization of Suzuki-Miyaura Coupling for Functionalized Azetidines
Application Note: Optimization of Suzuki-Miyaura Coupling for Functionalized Azetidines
Topic: Suzuki-Miyaura Coupling Conditions for 1-(4-Bromobenzoyl)azetidin-3-ol Content Type: Application Note & Protocol Audience: Medicinal Chemists, Process Chemists, and Drug Discovery Researchers
Executive Summary
The Suzuki-Miyaura cross-coupling of 1-(4-bromobenzoyl)azetidin-3-ol presents a unique set of synthetic challenges often overlooked in standard protocols. While the aryl bromide is electronically activated for oxidative addition, the substrate's physicochemical properties—specifically the polarity introduced by the azetidin-3-ol moiety—dictate the success of the reaction.
This guide provides a validated protocol designed to overcome solubility issues , prevent azetidine ring degradation , and minimize protodeboronation . We recommend a catalytic system utilizing Pd(dppf)Cl₂·CH₂Cl₂ with K₂CO₃ in a 1,4-dioxane/water system, which offers the highest reliability for this specific scaffold.
Substrate Analysis & Mechanistic Insight
Structural Deconstruction
To design the optimal experiment, we must first analyze the substrate's electronic and steric environment:
-
Electrophile (Aryl Bromide): The bromine is para to a carbonyl group (amide). This Electron-Withdrawing Group (EWG) facilitates the Oxidative Addition step of the catalytic cycle, making the substrate inherently reactive toward Pd(0).
-
Azetidine Ring (Strain & Stability): The 4-membered nitrogen heterocycle possesses significant ring strain (~26 kcal/mol). While generally stable, it can undergo ring-opening hydrolysis under harsh acidic conditions or nucleophilic attack by strong bases at elevated temperatures.
-
Secondary Alcohol (C3-OH): This group increases water solubility, complicating extraction. It also acts as a weak proton source, potentially interfering with sensitive ligands, though it generally does not require protection in Suzuki couplings.
The Solubility Challenge
Standard non-polar Suzuki conditions (e.g., Toluene/Water) often fail here because 1-(4-bromobenzoyl)azetidin-3-ol precipitates out of the organic phase, leading to stalled conversion. Biphasic systems with high water miscibility (e.g., Dioxane/Water or DMF/Water) are mandatory.
Reaction Optimization Strategy
Catalyst Screening Matrix
For this substrate, we prioritize catalysts that are robust against moisture and capable of handling polar media.
| Catalyst System | Ligand Class | Pros | Cons | Recommendation |
| Pd(dppf)Cl₂·CH₂Cl₂ | Bidentate Ferrocenyl | Excellent stability; prevents β-hydride elimination; works well in aqueous media. | Moderate reaction rates. | Primary Choice |
| Pd(PPh₃)₄ | Monodentate Phosphine | Cheap; standard availability. | Air-sensitive; "Pd black" formation common in polar solvents. | Secondary Choice |
| XPhos Pd G2 | Dialkylbiaryl Phosphine | Extremely active; excellent for sterically hindered boronic acids. | Expensive; often overkill for activated bromides. | Use for difficult partners |
Base & Solvent Selection[1]
-
Base: K₂CO₃ (Potassium Carbonate) is preferred. It is mild enough to preserve the azetidine ring but strong enough to activate the boronic acid. Avoid strong alkoxides (KOtBu) to prevent potential amide hydrolysis or ring opening.
-
Solvent: 1,4-Dioxane / Water (4:1) .[1] This ratio ensures the polar starting material remains in solution while maintaining a high enough boiling point (101 °C) to drive the reaction.
Detailed Experimental Protocol
Reagents and Stoichiometry[3][4][5]
-
Substrate: 1-(4-Bromobenzoyl)azetidin-3-ol (1.0 equiv)
-
Coupling Partner: Aryl Boronic Acid (1.2 – 1.5 equiv)
-
Catalyst: Pd(dppf)Cl₂·CH₂Cl₂ (0.03 – 0.05 equiv / 3-5 mol%)
-
Base: K₂CO₃ (2.5 – 3.0 equiv)
-
Solvent: 1,4-Dioxane / Distilled Water (4:1 ratio, 0.1 M concentration relative to bromide)
Step-by-Step Procedure
Step 1: Preparation (Inert Atmosphere)
-
Charge a reaction vial or round-bottom flask with a magnetic stir bar.
-
Add 1-(4-Bromobenzoyl)azetidin-3-ol (1.0 equiv), Aryl Boronic Acid (1.2 equiv), and K₂CO₃ (3.0 equiv).
-
Critical Step: If using an air-sensitive catalyst like Pd(PPh₃)₄, add it now. If using Pd(dppf)Cl₂, it is air-stable enough to weigh on the bench, but adding it inside a glovebox or under a flow of Nitrogen is Best Practice.
Step 2: Solvent Addition & Degassing
-
Add the pre-mixed solvent system (1,4-Dioxane/Water 4:1 ).
-
Degas the mixture: Sparge with Nitrogen or Argon gas for 10–15 minutes. Oxygen is the enemy of the catalytic cycle and promotes homocoupling of the boronic acid.
-
Note: Do not skip this step. The free alcohol on the substrate can increase the solubility of O₂, making degassing vital.
-
Step 3: Reaction
-
Seal the vessel (crimp cap or septum with wire).
-
Heat to 80–90 °C in an oil bath or heating block.
-
Monitor by LC-MS or TLC (Mobile Phase: 5-10% MeOH in DCM due to polarity).
-
Reaction typically reaches completion in 2–6 hours .
Step 4: Workup (Modified for Polar Substrates)
-
Challenge: The product, 1-(4-Arylbenzoyl)azetidin-3-ol, is likely water-soluble.
-
Cool the mixture to room temperature.
-
Do NOT simply wash with water and extract with hexane/ether. You will lose the product.
-
Method A (Salting Out): Dilute with EtOAc. Add saturated brine to the aqueous layer to push the organic product out. Extract 3x with EtOAc or THF.
-
Method B (Direct Load - Recommended): Filter the reaction mixture through a pad of Celite to remove Pd residues and inorganic salts. Wash the pad with MeOH/DCM. Concentrate the filtrate to dryness. Re-dissolve in a minimum amount of DCM/MeOH and load directly onto a silica column.
Troubleshooting Guide
| Observation | Root Cause | Corrective Action |
| Low Conversion (<20%) | Catalyst poisoning or poor solubility. | Switch solvent to DMF/Water (4:1). Increase temp to 100 °C. |
| Protodeboronation (Ar-H) | Unstable boronic acid. | Switch to Boronic Ester (Pinacol ester). Lower temp to 60 °C. Increase catalyst loading. |
| Homocoupling (Ar-Ar) | Oxygen presence. | Degas solvents more rigorously (Freeze-Pump-Thaw). |
| Product in Aqueous Layer | High polarity of azetidin-3-ol. | Use n-Butanol or 2-MeTHF for extraction. Saturate aqueous phase with NaCl. |
Visualization: Decision Tree & Mechanism
The following diagram illustrates the logical flow for optimizing this specific reaction, highlighting the critical decision points based on the substrate's polarity.
Figure 1: Optimization logic flow for polar azetidine substrates, emphasizing the shift from standard non-polar solvents to aqueous-organic mixtures.
References
-
Miyaura, N., & Suzuki, A. (1995). Palladium-Catalyzed Cross-Coupling Reactions of Organoboron Compounds. Chemical Reviews, 95(7), 2457–2483. Link
-
Lennox, A. J. J., & Lloyd-Jones, G. C. (2014). Selection of Boron Reagents for Suzuki–Miyaura Coupling. Chemical Society Reviews, 43, 412-443. Link
-
Burkhard, J. A., Wuitschik, G., Rogers-Evans, M., Müller, K., & Carreira, E. M. (2010). Oxetanes as Versatile Elements in Drug Discovery and Synthesis. Angewandte Chemie International Edition, 49(21), 3524–3529. (Context on strained ring stability). Link
-
Molander, G. A., & Canturk, B. (2009). Organotrifluoroborates and Monocoordinated Palladium Complexes as Catalysts—A Perfect Combination for Suzuki–Miyaura Coupling. Angewandte Chemie International Edition, 48(50), 9240-9261. Link
Sources
Application Notes and Protocols: Functionalization of the Hydroxyl Group in 1-(4-Bromobenzoyl)azetidin-3-ol
Application Notes and Protocols: Functionalization of the Hydroxyl Group in 1-(4-Bromobenzoyl)azetidin-3-ol
For Researchers, Scientists, and Drug Development Professionals
Introduction: The Azetidine Scaffold in Modern Drug Discovery
The azetidine motif, a four-membered nitrogen-containing heterocycle, has garnered significant attention in medicinal chemistry. Its inherent ring strain and well-defined three-dimensional geometry offer a unique structural scaffold that can impart favorable physicochemical properties to drug candidates, such as improved solubility, metabolic stability, and target-binding affinity.[1] The functionalization of the azetidine ring is a key strategy for exploring chemical space and optimizing lead compounds. 1-(4-Bromobenzoyl)azetidin-3-ol is a versatile building block, with the hydroxyl group at the 3-position serving as a prime handle for introducing a wide array of functional groups, thereby enabling the generation of diverse compound libraries for drug discovery programs.
This guide provides detailed protocols for the functionalization of the hydroxyl group of 1-(4-Bromobenzoyl)azetidin-3-ol, focusing on O-alkylation, O-acylation, and the Mitsunobu reaction. The causality behind experimental choices and potential challenges are discussed to provide a comprehensive resource for researchers in the field.
Synthesis of Starting Material: 1-(4-Bromobenzoyl)azetidin-3-ol
The starting material can be synthesized by the acylation of azetidin-3-ol with 4-bromobenzoyl chloride. The reaction is typically carried out in the presence of a base to neutralize the hydrochloric acid byproduct.
Protocol: Synthesis of 1-(4-Bromobenzoyl)azetidin-3-ol
-
Reaction Setup: To a solution of azetidin-3-ol (1.0 eq) in dichloromethane (DCM) at 0 °C, add triethylamine (1.2 eq).
-
Acylation: Slowly add a solution of 4-bromobenzoyl chloride (1.1 eq) in DCM.
-
Reaction Monitoring: Stir the reaction mixture at room temperature and monitor its progress by thin-layer chromatography (TLC).
-
Work-up: Upon completion, wash the reaction mixture with 1 M HCl, saturated aqueous sodium bicarbonate, and brine.
-
Purification: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. The crude product can be purified by column chromatography on silica gel.
O-Alkylation via Williamson Ether Synthesis
The Williamson ether synthesis is a robust and widely used method for forming ether linkages.[2][3][4][5][6] In the context of 1-(4-Bromobenzoyl)azetidin-3-ol, this involves the deprotonation of the hydroxyl group to form an alkoxide, which then acts as a nucleophile to displace a leaving group from an alkyl halide.
Causality of Experimental Choices:
-
Base: A strong base, such as sodium hydride (NaH), is required to deprotonate the secondary alcohol. The reaction should be performed under anhydrous conditions as NaH reacts violently with water.
-
Solvent: A polar aprotic solvent like dimethylformamide (DMF) or tetrahydrofuran (THF) is ideal for SN2 reactions, as it can solvate the cation of the alkoxide without solvating the nucleophilic anion.[2][4]
-
Alkylating Agent: Primary alkyl halides are the best electrophiles for this reaction to avoid competing elimination reactions.[5][6]
-
Temperature: The reaction is typically started at a low temperature to control the initial exothermic deprotonation and then warmed to room temperature or gently heated to drive the substitution reaction to completion.
Potential Challenge: The stability of the N-benzoyl group under strongly basic conditions should be considered. While generally stable, prolonged exposure to strong bases at elevated temperatures could lead to hydrolysis of the amide bond. Using a slight excess of the alkylating agent and monitoring the reaction closely can mitigate this risk.
Experimental Workflow: O-Alkylation
Caption: Workflow for the O-alkylation of 1-(4-Bromobenzoyl)azetidin-3-ol.
Protocol: O-Alkylation
-
Deprotonation: To a stirred suspension of sodium hydride (60% dispersion in mineral oil, 1.1 eq) in anhydrous DMF at 0 °C, add a solution of 1-(4-Bromobenzoyl)azetidin-3-ol (1.0 eq) in anhydrous DMF dropwise.
-
Alkoxide Formation: Stir the mixture at 0 °C for 30 minutes.
-
Alkylation: Add the desired alkyl halide (1.2 eq) dropwise at 0 °C.
-
Reaction: Allow the reaction to warm to room temperature and stir until TLC analysis indicates the consumption of the starting material.
-
Quenching and Extraction: Carefully quench the reaction with water and extract the product with ethyl acetate.
-
Purification: Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate. Purify the crude product by flash column chromatography.
| Parameter | Condition |
| Base | Sodium Hydride (NaH) |
| Solvent | Anhydrous Dimethylformamide (DMF) |
| Temperature | 0 °C to Room Temperature |
| Stoichiometry | Alcohol:Base:Alkyl Halide = 1:1.1:1.2 |
O-Acylation using Steglich Esterification and Acyl Halides/Anhydrides
O-acylation introduces an ester functionality, which can significantly alter the properties of the parent molecule. Two common methods for this transformation are the Steglich esterification and acylation with acyl halides or anhydrides.
Method 1: Steglich Esterification
The Steglich esterification is a mild and efficient method for forming esters from carboxylic acids and alcohols using a carbodiimide coupling agent, such as dicyclohexylcarbodiimide (DCC) or N,N'-diisopropylcarbodiimide (DIC), and a catalytic amount of 4-dimethylaminopyridine (DMAP).[7][8][9][10][11]
Causality of Experimental Choices:
-
Coupling Agent: DCC or DIC activates the carboxylic acid to form a highly reactive O-acylisourea intermediate.[7][9]
-
Catalyst: DMAP acts as an acyl transfer agent, accelerating the reaction and suppressing the formation of the N-acylurea byproduct.[7][9]
-
Solvent: An aprotic solvent such as dichloromethane (DCM) is commonly used.
-
Temperature: The reaction is typically run at room temperature.[7]
Experimental Workflow: Steglich Esterification
Caption: Workflow for the Steglich esterification of 1-(4-Bromobenzoyl)azetidin-3-ol.
Protocol: Steglich Esterification
-
Reaction Setup: To a solution of 1-(4-Bromobenzoyl)azetidin-3-ol (1.0 eq), the desired carboxylic acid (1.2 eq), and DMAP (0.1 eq) in anhydrous DCM, add DCC (1.2 eq) at 0 °C.
-
Reaction: Stir the mixture at room temperature until the starting material is consumed as indicated by TLC.
-
Work-up: Filter the reaction mixture to remove the dicyclohexylurea (DCU) byproduct.
-
Purification: Wash the filtrate with 1 M HCl and saturated aqueous sodium bicarbonate. Dry the organic layer, concentrate, and purify the residue by column chromatography.
| Parameter | Condition |
| Coupling Agent | DCC or DIC |
| Catalyst | DMAP |
| Solvent | Anhydrous Dichloromethane (DCM) |
| Temperature | 0 °C to Room Temperature |
Method 2: Acylation with Acyl Halides or Anhydrides
A more direct approach to O-acylation involves the reaction of the alcohol with a reactive acylating agent like an acyl chloride or acid anhydride in the presence of a base.[12]
Causality of Experimental Choices:
-
Acylating Agent: Acyl chlorides and anhydrides are highly electrophilic and react readily with alcohols.
-
Base: A non-nucleophilic base such as pyridine or triethylamine is used to neutralize the acidic byproduct (HCl or a carboxylic acid). Pyridine can also act as a nucleophilic catalyst.
-
Solvent: Aprotic solvents like DCM or THF are suitable.
Protocol: Acylation with Acyl Chloride
-
Reaction Setup: To a solution of 1-(4-Bromobenzoyl)azetidin-3-ol (1.0 eq) and pyridine (1.5 eq) in anhydrous DCM at 0 °C, add the acyl chloride (1.2 eq) dropwise.
-
Reaction: Stir the reaction at room temperature and monitor by TLC.
-
Work-up and Purification: Wash the reaction mixture with 1 M copper sulfate solution (to remove pyridine), water, and brine. Dry the organic layer, concentrate, and purify by column chromatography.
Functionalization via the Mitsunobu Reaction
The Mitsunobu reaction is a versatile method for converting a primary or secondary alcohol into a variety of functional groups, including esters, ethers, and azides, with inversion of stereochemistry.[13][14][15][16][17] The reaction utilizes a phosphine, typically triphenylphosphine (PPh₃), and an azodicarboxylate, such as diethyl azodicarboxylate (DEAD) or diisopropyl azodicarboxylate (DIAD).[15]
Causality of Experimental Choices:
-
Reagents: PPh₃ and DEAD/DIAD form a reactive phosphonium salt intermediate that activates the hydroxyl group for nucleophilic attack.[17]
-
Nucleophile: A wide range of acidic nucleophiles (pKa < 13) can be used, including carboxylic acids (for ester formation), phenols (for ether formation), and hydrazoic acid (for azide formation).[17][18]
-
Solvent: Anhydrous THF is the most common solvent for the Mitsunobu reaction.
-
Temperature: The reaction is typically initiated at low temperature (0 °C) and then allowed to warm to room temperature.
Experimental Workflow: Mitsunobu Reaction
Caption: General workflow for the Mitsunobu reaction.
Protocol: Mitsunobu Esterification
-
Reaction Setup: To a solution of 1-(4-Bromobenzoyl)azetidin-3-ol (1.0 eq), the desired carboxylic acid (1.5 eq), and triphenylphosphine (1.5 eq) in anhydrous THF at 0 °C, add DIAD (1.5 eq) dropwise.
-
Reaction: Stir the reaction mixture at room temperature overnight.
-
Purification: Concentrate the reaction mixture under reduced pressure and purify the residue directly by flash column chromatography to separate the product from triphenylphosphine oxide and the diisopropyl hydrazinedicarboxylate byproduct.
| Parameter | Condition |
| Reagents | PPh₃, DIAD/DEAD |
| Nucleophile | Carboxylic Acid, Phenol, etc. |
| Solvent | Anhydrous THF |
| Temperature | 0 °C to Room Temperature |
Conclusion
The functionalization of the hydroxyl group in 1-(4-Bromobenzoyl)azetidin-3-ol provides a gateway to a diverse range of novel chemical entities with potential applications in drug discovery. The choice of synthetic method—Williamson ether synthesis, Steglich esterification, acylation with acyl halides/anhydrides, or the Mitsunobu reaction—will depend on the desired functional group, the stability of the reactants, and the desired stereochemical outcome. The protocols and insights provided in this guide are intended to serve as a valuable resource for researchers working with this important azetidine scaffold.
References
-
Azetidines in medicinal chemistry: emerging applications and approved drugs. PubMed, 2026-01-05. [Link]
-
Mitsunobu Reaction - Common Conditions. organic-chemistry.org. [Link]
-
Modular Access to Functionalized Azetidines via Electrophilic Azetidinylation. ChemRxiv, 2024. [Link]
-
Steglich esterification. Wikipedia. [Link]
-
A General and Scalable Method toward Enantioenriched C2-Substituted Azetidines Using Chiral tert-Butanesulfinamides. PMC, 2024-09-30. [Link]
-
Synthesis of New Azetidine and Oxetane Amino Acid Derivatives through Aza-Michael Addition of NH-Heterocycles with Methyl 2-(Azetidin. PMC, 2023-01-21. [Link]
-
Williamson Ether Synthesis. Cambridge University Press. [Link]
-
Mitsunobu Reaction: A Powerful Tool for the Synthesis of Natural Products: A Review. PMC. [Link]
-
Direct and enantiospecific ortho-benzylation of phenols by the Mitsunobu reaction. sciencedirect.com. [Link]
-
Steglich esterification: A versatile synthetic approach toward the synthesis of natural products, their analogues/derivatives. PMC, 2023-12-09. [Link]
-
Williamson Ether Synthesis. YouTube, 2018-08-29. [Link]
-
Benzyl (Bn) Protective Group. Chem-Station Int. Ed., 2014-03-09. [Link]
-
Steglich Esterification. Organic Chemistry Portal. [Link]
-
Williamson Ether Synthesis. J&K Scientific LLC. [Link]
-
Synthesis, Characterization of Azetidine Derivative and studying the Antioxidant activity. Journal of Medicinal and Chemical Sciences, 2022-06-30. [Link]
-
The Williamson Ether Synthesis. Master Organic Chemistry, 2014-10-24. [Link]
-
Williamson Ether Synthesis. Chem-Station Int. Ed., 2014-04-13. [Link]
-
Protecting Groups. chem.ucla.edu. [Link]
-
Acid to Ester. organic-chemistry.org. [Link]
-
Synthesis of Some Phenylpropanoid Monoglycerides via the Mitsunobu Protocol. NIH. [Link]
-
ChemistrySelect. chemistry-europe.onlinelibrary.wiley.com. [Link]
-
Mitsunobu Reaction Using Basic Amines as Pronucleophiles. PubMed, 2017-07-07. [Link]
-
Steglich Esterification. SynArchive. [Link]
-
Azetidine synthesis by La(OTf)3-catalyzed intramolecular regioselective aminolysis of cis-3,4-epoxy amines. Frontiers, 2023-09-18. [Link]
-
Mitsunobu Reaction. Organic Chemistry Portal. [Link]
-
Benzyl Ethers. Organic Chemistry Portal. [Link]
-
Azetidine synthesis by La(OTf)3-catalyzed intramolecular regioselective aminolysis of cis-3,4-epoxy amines. PMC. [Link]
-
Supporting Information An isoxazole strategy for the synthesis of 4-oxo-1,4- dihydropyridine-3-carboxylates Experimental procedu. Beilstein Journals. [Link]
-
Synthesis of 1,4-Benzodiazepines via Intramolecular C–N Bond Coupling and Ring Opening of Azetidines. PMC. [Link]
-
26th June-2014 Research Article REGIOSELECTIVE N-ACYLATION OF. ijpsr.com. [Link]
- Selective acylation of secondary hydroxyl groups.
-
Efficient Synthesis of Acylated, Dialkyl α-Hydroxy-Benzylphosphonates and Their Anticancer Activity. PMC. [Link]
Sources
- 1. chemrxiv.org [chemrxiv.org]
- 2. Williamson Ether Synthesis (Chapter 116) - Name Reactions in Organic Synthesis [cambridge.org]
- 3. youtube.com [youtube.com]
- 4. jk-sci.com [jk-sci.com]
- 5. masterorganicchemistry.com [masterorganicchemistry.com]
- 6. Williamson Ether Synthesis | Chem-Station Int. Ed. [en.chem-station.com]
- 7. Steglich esterification - Wikipedia [en.wikipedia.org]
- 8. Steglich esterification: A versatile synthetic approach toward the synthesis of natural products, their analogues/derivatives - PMC [pmc.ncbi.nlm.nih.gov]
- 9. Steglich Esterification [organic-chemistry.org]
- 10. Acid to Ester - Common Conditions [commonorganicchemistry.com]
- 11. synarchive.com [synarchive.com]
- 12. pdf.benchchem.com [pdf.benchchem.com]
- 13. Mitsunobu Reaction: A Powerful Tool for the Synthesis of Natural Products: A Review - PMC [pmc.ncbi.nlm.nih.gov]
- 14. Direct and enantiospecific ortho-benzylation of phenols by the Mitsunobu reaction - Journal of the Chemical Society, Perkin Transactions 1 (RSC Publishing) [pubs.rsc.org]
- 15. Synthesis of Some Phenylpropanoid Monoglycerides via the Mitsunobu Protocol - PMC [pmc.ncbi.nlm.nih.gov]
- 16. Mitsunobu Reaction Using Basic Amines as Pronucleophiles - PubMed [pubmed.ncbi.nlm.nih.gov]
- 17. Mitsunobu Reaction [organic-chemistry.org]
- 18. A General and Scalable Method toward Enantioenriched C2-Substituted Azetidines Using Chiral tert-Butanesulfinamides - PMC [pmc.ncbi.nlm.nih.gov]
Technical Notes & Optimization
Purification methods for 1-(4-Bromobenzoyl)azetidin-3-ol (recrystallization vs column chromatography)
Purification methods for 1-(4-Bromobenzoyl)azetidin-3-ol (recrystallization vs column chromatography)
Welcome to the technical support center for the purification of 1-(4-Bromobenzoyl)azetidin-3-ol. This guide is designed for researchers and drug development professionals to provide in-depth, field-proven insights into the purification of this key intermediate. We will explore the nuances of choosing between recrystallization and column chromatography, offering detailed protocols and troubleshooting advice to ensure you achieve the highest purity for your downstream applications.
Frequently Asked Questions (FAQs): Initial Considerations
Q1: I have a crude batch of 1-(4-Bromobenzoyl)azetidin-3-ol. Which purification method should I choose: recrystallization or column chromatography?
The choice depends on three primary factors: the purity of your crude material, the quantity you need to purify, and the nature of the impurities.
-
Recrystallization is the preferred method for large quantities (>5-10 g) of material that is already relatively pure (>85-90%). It is cost-effective, scalable, and excellent for removing small amounts of impurities that have different solubility profiles from your target compound.
-
Column Chromatography is ideal for purifying smaller quantities (<5-10 g) or crude material with significant impurities, especially those with polarities similar to the product. While more resource-intensive, it offers superior separation power for complex mixtures.
Q2: What are the key structural features of 1-(4-Bromobenzoyl)azetidin-3-ol that influence its purification?
This molecule possesses a combination of polar and non-polar features that present a unique purification challenge. The tertiary alcohol (-OH) and the amide carbonyl (C=O) are polar groups capable of hydrogen bonding. The bromophenyl ring is large and non-polar. This amphiphilic nature means its solubility can be tricky to predict, and it has a tendency to interact strongly with polar stationary phases like silica gel.
Decision Workflow: Selecting Your Purification Strategy
The following workflow provides a structured approach to selecting the optimal purification method for your specific situation.
Caption: Decision workflow for selecting a purification method.
Guide to Purification by Recrystallization
Recrystallization purifies a solid based on the principle that the solubility of a compound in a solvent increases with temperature.[1] A successful recrystallization relies entirely on selecting the right solvent system.
Recrystallization FAQs
Q1: What is the ideal solvent for recrystallizing 1-(4-Bromobenzoyl)azetidin-3-ol?
An ideal solvent should dissolve the compound completely when hot (near the solvent's boiling point) but poorly when cold (at room temperature or in an ice bath).[2] Given the molecule's mixed polarity, single solvents may not be ideal. A solvent pair, such as Ethyl Acetate/Hexanes or Methanol/Water, is often more effective.
Q2: My compound "oils out" instead of forming crystals upon cooling. What's happening?
"Oiling out" occurs when the solution becomes supersaturated at a temperature above the melting point of your solid. This is common with compounds that have melted in the hot solvent or when the solution is cooled too rapidly. To fix this, try reheating the solution to redissolve the oil, add a small amount of additional solvent, and then allow it to cool much more slowly.[3]
Q3: My recovery is very low after recrystallization. How can I improve the yield?
Low recovery is typically caused by using too much solvent or the compound having significant solubility even in the cold solvent.
-
Minimize Solvent: Use only the absolute minimum amount of hot solvent required to fully dissolve the crude solid.[1]
-
Cooling: Ensure the solution is cooled slowly to room temperature first, then thoroughly chilled in an ice-water bath for at least 30 minutes to maximize precipitation.
-
Solvent Choice: Your chosen solvent may be too good. If significant material remains in the filtrate, a different, less-solubilizing solvent system is needed.
Data Table: Solvent Selection for Recrystallization
| Solvent | Boiling Point (°C) | Polarity | Suitability for 1-(4-Bromobenzoyl)azetidin-3-ol |
| Ethyl Acetate | 77 | Medium | Good starting point. Likely to dissolve the compound when hot. May require an anti-solvent like hexanes for good recovery. |
| Isopropanol (IPA) | 82 | Medium-High | A strong candidate. The alcohol group can solvate the polar parts of the molecule. |
| Acetone | 56 | Medium-High | Often too effective a solvent, leading to poor recovery unless used with an anti-solvent. Its low boiling point can be a safety advantage. |
| Toluene | 111 | Low | May dissolve the non-polar bromophenyl group well but struggle with the polar azetidin-3-ol moiety. Can be useful for removing non-polar impurities. |
| Hexanes/Heptane | ~69 / ~98 | Very Low | Unlikely to dissolve the compound on its own. Primarily used as an "anti-solvent" in a solvent pair system to induce crystallization. |
| Water | 100 | Very High | Unlikely to dissolve the compound due to the large non-polar group. Can be used as an anti-solvent with a water-miscible solvent like IPA or Methanol. |
Experimental Protocol: Recrystallization
Part A: Small-Scale Solvent Screening
-
Place ~20-30 mg of crude material into several different test tubes.
-
To each tube, add a different solvent (or solvent pair) from the table above, dropwise at room temperature, until the solid is just covered. Note the solubility.
-
For tubes where the solid is insoluble at room temperature, gently heat the mixture in a sand or water bath towards the solvent's boiling point.[3]
-
If the solid dissolves completely when hot, this is a promising solvent. Remove the tube from the heat and allow it to cool slowly to room temperature, then place it in an ice bath.
-
The best solvent is one that shows poor solubility at low temperatures but high solubility at high temperatures, and which produces a good yield of crystalline solid upon cooling.[1][2]
Part B: Bulk Recrystallization Procedure
-
Place the crude 1-(4-Bromobenzoyl)azetidin-3-ol into an Erlenmeyer flask (sized so the solvent will not fill it more than halfway).
-
Add the chosen hot solvent (or the more soluble solvent of a pair) in small portions while heating the flask (e.g., on a hot plate with stirring).
-
Continue adding just enough hot solvent until the solid completely dissolves.[4]
-
If insoluble impurities are present, perform a hot gravity filtration to remove them.[4]
-
If using a solvent pair, add the hot anti-solvent dropwise to the hot solution until persistent cloudiness appears. Add a few drops of the first solvent to redissolve the precipitate.
-
Remove the flask from the heat, cover it, and allow it to cool slowly and undisturbed to room temperature.
-
Once at room temperature, place the flask in an ice-water bath for at least 30 minutes to maximize crystal formation.
-
Collect the purified crystals by vacuum filtration using a Büchner funnel.[5]
-
Wash the crystals with a small amount of ice-cold solvent to remove any remaining soluble impurities.[5]
-
Dry the crystals thoroughly under vacuum to remove all residual solvent.
Troubleshooting Recrystallization Issues
Caption: Troubleshooting common recrystallization problems.
Guide to Purification by Column Chromatography
Column chromatography separates compounds based on their differential partitioning between a stationary phase (typically silica gel) and a mobile phase (the eluent).[6] For 1-(4-Bromobenzoyl)azetidin-3-ol, its polarity requires careful selection of the mobile phase to achieve good separation without excessive peak tailing.
Column Chromatography FAQs
Q1: What stationary phase should I use?
Standard flash-grade silica gel (230-400 mesh) is the most common and appropriate choice.[7] Due to the polar alcohol and amide groups, the compound will interact strongly with the acidic silanol groups on the silica surface.
Q2: My compound won't move off the baseline, even with 100% ethyl acetate. What should I do?
This indicates your eluent is not polar enough to displace the highly polar compound from the silica gel. You need to increase the eluent polarity. A common strategy is to add a small percentage (1-10%) of methanol to your ethyl acetate or dichloromethane.[8] For basic compounds like this azetidine derivative, adding a small amount of triethylamine (e.g., 0.5-1%) or ammonium hydroxide to the mobile phase can help improve peak shape and elution by neutralizing acidic sites on the silica.[9]
Q3: My compound comes off the column, but the fractions are all mixed with impurities. How can I improve the separation?
Poor separation (low resolution) despite a good Rf difference on TLC can be due to several factors:
-
Overloading: You may have loaded too much crude material onto the column. As a rule of thumb, use a silica-to-crude-material mass ratio of at least 30:1 to 50:1.
-
Poor Packing: An improperly packed column with channels or cracks will lead to a smeared, unresolved elution.
-
Solvent System: The chosen solvent system may not be optimal. Re-run TLC plates in various solvent systems to find one that gives a target Rf of ~0.3-0.4 and maximizes the separation between your product and the impurities.[8]
Experimental Protocol: Flash Column Chromatography
Part A: TLC Analysis for Solvent System Selection
-
Dissolve a small amount of your crude material in a suitable solvent (e.g., dichloromethane or ethyl acetate).
-
Spot the solution onto several silica gel TLC plates.
-
Develop each plate in a different solvent system. Start with a non-polar system (e.g., 30% Ethyl Acetate in Hexanes) and gradually increase the polarity (e.g., 50% EtOAc, 80% EtOAc, 100% EtOAc, 5% Methanol in EtOAc).
-
Visualize the plates under a UV lamp (the bromophenyl group should be UV active) and/or by staining (e.g., with potassium permanganate).
-
The ideal solvent system is one that moves your target compound to a retention factor (Rf) of approximately 0.3-0.4 while providing the largest possible separation from all impurities.[8]
Part B: Column Packing and Elution
-
Select an appropriately sized glass column and securely clamp it in a vertical position.
-
Pack the column with silica gel using either the "wet" (slurry) or "dry" method. Ensure the silica bed is compact and level.
-
Pre-elute the packed column with your starting mobile phase (the solvent system determined by TLC).
-
Dissolve your crude material in a minimal amount of a strong solvent (like dichloromethane). Adsorb this solution onto a small amount of silica gel (~1-2x the mass of the crude material), and evaporate the solvent to get a dry, free-flowing powder. This is known as "dry loading."
-
Carefully add the dry-loaded sample to the top of the packed silica bed.
-
Begin eluting with your chosen mobile phase, starting with a polarity slightly lower than what gave the ideal TLC Rf.[7]
-
Collect fractions and monitor their contents by TLC.[10]
-
If separation is difficult, you can use a gradient elution, where the polarity of the mobile phase is gradually increased over time (e.g., from 50% EtOAc/Hexanes to 80% EtOAc/Hexanes).
-
Combine the pure fractions, and remove the solvent using a rotary evaporator to yield the purified 1-(4-Bromobenzoyl)azetidin-3-ol.
Summary: Method Comparison
| Feature | Recrystallization | Column Chromatography |
| Best For | Large scale (>5g), high initial purity (>85%) | Small scale (<5g), complex mixtures, high purity needed |
| Throughput | High | Low |
| Solvent Usage | Moderate | High |
| Cost | Low (solvent is main cost) | High (silica gel, large solvent volumes) |
| Labor Intensity | Low to Moderate | High |
| Separation Power | Good for impurities with different solubility | Excellent for impurities with different polarity |
| Key Challenge | Finding the perfect solvent system; avoiding oiling out | Compound sticking to silica; achieving good resolution |
This guide provides a comprehensive framework for purifying 1-(4-Bromobenzoyl)azetidin-3-ol. By understanding the principles behind each technique and anticipating the specific challenges posed by this molecule, you can develop a robust and efficient purification strategy.
References
-
Scribd. Solvent Selection and Recrystallization Guide. Available from: [Link]
-
University of Rochester, Department of Chemistry. Troubleshooting Flash Column Chromatography. Available from: [Link]
-
University of Rochester, Department of Chemistry. Reagents & Solvents: Solvents for Recrystallization. Available from: [Link]
-
Royal Society of Chemistry. Finding the best solvent for recrystallisation. Education in Chemistry. Available from: [Link]
-
Mettler Toledo. Recrystallization Guide: Process, Procedure, Solvents. Available from: [Link]
-
Crawford Scientific. HPLC Troubleshooting Guide. Available from: [Link]
-
LCGC North America. Liquid Chromatography Problem Solving and Troubleshooting. Available from: [Link]
-
Waters Blog. Improving, Retaining, and Separating Polar Compounds Using Chromatographic Techniques. Available from: [Link]
-
Organic Syntheses. Organic Syntheses Procedure. Available from: [Link]
-
ACS Publications. Novel carboxamide-based allosteric MEK inhibitors: discovery and optimization efforts toward XL518 (GDC-0973) - Supporting Information. Available from: [Link]
-
University of California, Irvine. Recrystallization. Available from: [Link]
-
University of California, Los Angeles. Recrystallization. Available from: [Link]
-
Organic Syntheses. Azetidine. Available from: [Link]
-
Magritek. Column Chromatography. Available from: [Link]
-
Royal Society of Chemistry. Ex situ generation of stoichiometric HCN and its application in the Pd-catalysed cyanation of aryl bromides. Available from: [Link]
-
Wiley Online Library. ChemistrySelect Supporting Information. Available from: [Link]
-
University of Bristol. Supporting Information. Available from: [Link]
-
Royal Society of Chemistry. Purifying by recrystallisation. RSC Education. Available from: [Link]
- Google Patents. CN100543003C - A kind of preparation method of p-bromobenzyl bromide.
-
MDPI. Synthesis of 1,4-Benzodiazepines via Intramolecular C–N Bond Coupling and Ring Opening of Azetidines. Available from: [Link]
-
Frontiers in Chemistry. Azetidine synthesis by La(OTf)3-catalyzed intramolecular regioselective aminolysis of cis-3,4-epoxy amines. Available from: [Link]
-
Edubirdie. Column Chromatography. Available from: [Link]
-
Re V Roum Chim. AZULENE DERIVATIVES SOLUBLE IN POLAR SOLVENTS. 1-(AZULEN-1-YL)-2-(THIEN-2- or 3-YL)-ETHENES. Available from: [Link]
-
ResearchGate. Solubility and Stability Studies of Benzoyl Peroxide in Non-Polar, Non-Comedogenic Solvents for Use in Topical Pharmaceutical Formulation Developments. Available from: [Link]
-
ResearchGate. 3-(4-Bromobenzoyl)prop-2-enoic acid as Precursor in Synthesis of Some Important Heterocyclic Compounds. Available from: [Link]
Sources
- 1. edu.rsc.org [edu.rsc.org]
- 2. sciencelearningcenter.pbworks.com [sciencelearningcenter.pbworks.com]
- 3. people.chem.umass.edu [people.chem.umass.edu]
- 4. www2.chem.wisc.edu [www2.chem.wisc.edu]
- 5. Purifying by recrystallisation | 16–18 years | Resource | RSC Education [edu.rsc.org]
- 6. Column Chromatography - Edubirdie [edubirdie.com]
- 7. Organic Syntheses Procedure [orgsyn.org]
- 8. Chromatography [chem.rochester.edu]
- 9. pdf.benchchem.com [pdf.benchchem.com]
- 10. magritek.com [magritek.com]
Technical Support Center: Amide Bond Formation in Sterically Strained Azetidine Rings
Technical Support Center: Amide Bond Formation in Sterically Strained Azetidine Rings
Welcome to the technical support center for navigating the complexities of amide bond formation with sterically strained azetidine rings. This guide is designed for researchers, scientists, and drug development professionals who are incorporating these unique four-membered heterocycles into their molecules. The inherent ring strain and steric hindrance of substituted azetidines present significant challenges to achieving efficient and clean amide coupling reactions.[1][2] This resource provides in-depth troubleshooting advice, detailed protocols, and answers to frequently asked questions to help you overcome these synthetic hurdles.
Introduction: The Challenge of Azetidine Acylation
Azetidines are valuable structural motifs in medicinal chemistry, offering a unique conformational rigidity that can enhance the biological activity and metabolic stability of molecules.[3] However, the very properties that make them attractive also render them synthetically challenging. The significant ring strain (approx. 25.4 kcal/mol) of the azetidine ring, coupled with steric bulk from substituents, can hinder the approach of both the acylating agent and the amine, leading to sluggish reactions, low yields, and undesired side products.[1] This guide will walk you through common problems and their solutions.
Troubleshooting Guide: Common Issues and Solutions
This section is structured in a question-and-answer format to directly address specific problems you may encounter during your experiments.
Q1: I am observing very low to no conversion to my desired amide product. What are the likely causes and how can I improve the yield?
A1: Low reactivity is the most common issue when coupling sterically hindered azetidines. Several factors could be at play, from the choice of coupling reagent to the reaction conditions.
Potential Causes & Solutions:
-
Inadequate Activation of the Carboxylic Acid: Standard coupling reagents may not be potent enough to activate the carboxylic acid sufficiently for it to react with a sterically encumbered and potentially less nucleophilic azetidine.
-
Solution 1: Employ High-Activity Urionium/Aminium or Phosphonium-Based Reagents. Reagents like HATU, HBTU, or PyBOP are generally more effective than standard carbodiimides (e.g., DCC, EDC) for challenging couplings.[4][5] They rapidly generate a highly activated acyl intermediate. For extremely difficult cases, consider PyBrOP or TDBTU, which are known for their high reactivity.[6]
-
Solution 2: Convert the Carboxylic Acid to an Acyl Fluoride. Acyl fluorides are often more reactive than their chloride counterparts and can be effective in sterically demanding couplings. A protocol involving the in situ formation of acyl fluorides has been shown to be efficient for coupling sterically hindered substrates.[7][8]
-
-
Steric Hindrance Around the Azetidine Nitrogen: The substituents on the azetidine ring can physically block the approach of the activated carboxylic acid.
-
Solution: Optimize Reaction Temperature and Time. Carefully increasing the reaction temperature can provide the necessary energy to overcome the activation barrier. Monitor the reaction closely for potential side product formation. Extended reaction times (24-48 hours) may be necessary.
-
-
Suboptimal Solvent and Base Selection: The reaction medium and the base used can significantly impact the reaction rate and outcome.
-
Solution 1: Use Polar Aprotic Solvents. Solvents like DMF, NMP, or DMSO are generally preferred as they can help to solvate the charged intermediates and facilitate the reaction.
-
Solution 2: Choose a Non-Nucleophilic, Sterically Hindered Base. A base like N,N-diisopropylethylamine (DIPEA) or 2,4,6-collidine is recommended. These bases are sufficiently strong to deprotonate the necessary species without competing as nucleophiles.[3]
-
Experimental Protocol: General Procedure for HATU-Mediated Coupling
-
In a dry flask under an inert atmosphere (e.g., nitrogen or argon), dissolve the carboxylic acid (1.0 eq) and HATU (1.1 eq) in anhydrous DMF.
-
Add DIPEA (2.5 eq) to the solution and stir for 5-10 minutes to pre-activate the carboxylic acid.
-
Add a solution of the sterically hindered azetidine (1.2 eq) in anhydrous DMF to the reaction mixture.
-
Stir the reaction at room temperature for 12-24 hours. If no significant conversion is observed, the temperature can be gradually increased to 40-50 °C.
-
Monitor the reaction progress by TLC or LC-MS.
-
Upon completion, quench the reaction with water and extract the product with an appropriate organic solvent (e.g., ethyl acetate).
-
Wash the organic layer with saturated aqueous NaHCO₃, water, and brine. Dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.
-
Purify the crude product by flash column chromatography.
Q2: My reaction is producing a significant amount of a ring-opened byproduct. How can I prevent this?
A2: The ring strain of azetidines makes them susceptible to nucleophilic ring-opening, especially under harsh conditions.
Potential Causes & Solutions:
-
Highly Reactive Acylating Agent and/or High Temperatures: The use of very reactive acylating agents like acyl chlorides, especially in combination with elevated temperatures, can promote ring-opening. The azetidine nitrogen can be protonated or acylated, making the ring more susceptible to attack.[9]
-
Solution 1: Avoid Acyl Halides Where Possible. Opt for coupling reagent-mediated reactions which proceed under milder conditions.
-
Solution 2: Maintain a Lower Reaction Temperature. If heating is necessary, do so cautiously and for the minimum time required.
-
-
Acidic Conditions: The presence of strong acids can protonate the azetidine nitrogen, activating the ring towards nucleophilic attack.[9]
-
Solution: Ensure Sufficiently Basic Conditions. Use an adequate amount of a non-nucleophilic base to neutralize any acidic species generated during the reaction (e.g., HCl from an acyl chloride or the hexafluorophosphate anion from uronium reagents).
-
Q3: I am working with a chiral azetidine, and I'm concerned about epimerization. What precautions should I take?
A3: Epimerization at the α-carbon of the carboxylic acid is a common side reaction in amide bond formation, particularly with activated intermediates.
Potential Causes & Solutions:
-
Over-activation of the Carboxylic Acid: The formation of highly reactive intermediates, such as oxazolones from N-acyl amino acids, can lead to racemization.
-
Solution 1: Use Additives that Suppress Racemization. Additives like 1-hydroxybenzotriazole (HOBt) or 1-hydroxy-7-azabenzotriazole (HOAt) are known to minimize epimerization when used with carbodiimide coupling reagents.[5] Urionium reagents like HATU already incorporate a HOAt moiety.
-
Solution 2: Control the Stoichiometry of the Base. Use the minimum amount of base necessary to facilitate the reaction, as excess base can promote epimerization.
-
Decision-Making Workflow for Troubleshooting
Caption: Troubleshooting workflow for low amide yield.
Frequently Asked Questions (FAQs)
Q: What is the best all-around coupling reagent for sterically hindered azetidines?
A: While there is no single "best" reagent for all situations, HATU (1-[Bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-b]pyridinium 3-oxid hexafluorophosphate) is an excellent starting point for challenging amide couplings due to its high efficiency and ability to suppress racemization.[3]
Q: Can I use protecting groups on the azetidine nitrogen?
A: Yes, and it is often advisable, especially if other reactive sites are present in the molecule. The Boc (tert-butoxycarbonyl) group is a common choice as it can be removed under acidic conditions that are often compatible with the newly formed amide bond.[10]
Q: How does the substitution pattern on the azetidine ring affect the reaction?
A: The steric hindrance is most pronounced with 3,3-disubstituted azetidines.[10] The nature of these substituents (e.g., bulky alkyl groups vs. smaller functional groups) will directly impact the ease of coupling.
Comparative Table of Common Coupling Reagents
| Coupling Reagent | Class | Advantages | Disadvantages |
| DCC/EDC | Carbodiimide | Inexpensive, readily available. | Lower reactivity for hindered substrates, potential for racemization, byproduct removal can be difficult (DCU).[5] |
| HATU/HBTU | Urionium/Aminium | High reactivity, fast reaction times, low racemization.[3][4] | More expensive, can be moisture sensitive. |
| PyBOP | Phosphonium | High reactivity, good for hindered couplings. | Can be less effective than HATU in some cases, potential for side reactions.[4] |
| Acyl Halides | Activated Acid | Highly reactive. | Harsh formation conditions, can lead to side reactions like ring-opening.[11] |
Mechanism of HATU-Mediated Amide Bond Formation
Caption: Simplified mechanism of HATU coupling.
References
- BenchChem. (n.d.). Application Notes and Protocols for the Synthesis of Peptide-Based Therapeutics with Azetidine Rings.
- Royal Society of Chemistry. (2021). Recent Advances in the Synthesis and Reactivity of Azetidines: Strain-Driven Character of the Four-Membered Heterocycle.
- ACS Publications. (n.d.). Modular Synthesis of 3,3-Disubstituted Azetidines via Azetidinylation Reagents. The Journal of Organic Chemistry.
- PubMed. (2022). Four-Component Strain-Release-Driven Synthesis of Functionalized Azetidines.
- PMC. (n.d.). Azetidine synthesis by La(OTf)3-catalyzed intramolecular regioselective aminolysis of cis-3,4-epoxy amines.
- BenchChem. (n.d.). Common side reactions in the synthesis of 3-substituted azetidines.
- RSC Publishing. (n.d.). A protocol for amide bond formation with electron deficient amines and sterically hindered substrates. Organic & Biomolecular Chemistry.
- SYNFORM. (2022). Highly Sterically Hindered Peptide Bond Formation between α,α-Disubstituted α-Amino Acids and N-Alkyl Cysteines Using α,α.
- Organic Chemistry Portal. (n.d.). Azetidine synthesis.
- MDPI. (n.d.). Aziridine- and Azetidine-Pd Catalytic Combinations. Synthesis and Evaluation of the Ligand Ring Size Impact on Suzuki-Miyaura Reaction Issues.
- Semantic Scholar. (n.d.). A protocol for amide bond formation with electron deficient amines and sterically hindered substrates.
- ResearchGate. (2014). The Synthesis of Sterically Hindered Amides.
- CHIMIA. (2014). The Synthesis of Sterically Hindered Amides.
- PubMed. (2014). The synthesis of sterically hindered amides.
- PMC. (n.d.). Palladium-Catalyzed C–H Arylation and Azetidination of Pentacyclic Triterpenoids.
- Aapptec Peptides. (n.d.). Standard Coupling Procedures; DIC/HOBt; PyBOP; HBTU; PyBrOP.
- Fisher Scientific. (n.d.). Amide Synthesis.
- PubMed. (2020). A Single-Step Synthesis of Azetidine-3-amines.
- HepatoChem. (n.d.). Amide coupling reaction in medicinal chemistry. Coupling reagents.
- RSC Publishing. (2017). Recent advances in synthetic facets of immensely reactive azetidines.
- ResearchGate. (2016). A Protocol for Amide Bond Formation with Electron Deficient Amines and Sterically Hindered Substrates.
- Master Organic Chemistry. (2018). The Amide Functional Group: Properties, Synthesis, and Nomenclature.
- YouTube. (2020). Azetidine: Chemical Reactivity.
- PMC. (2016). Atom-economic catalytic amide synthesis from amines and carboxylic acids activated in situ with acetylenes.
- ACS Publications. (2020). Discovery of Novel Azetidine Amides as Potent Small-Molecule STAT3 Inhibitors. Journal of Medicinal Chemistry.
Sources
- 1. pubs.rsc.org [pubs.rsc.org]
- 2. Azetidine synthesis [organic-chemistry.org]
- 3. pdf.benchchem.com [pdf.benchchem.com]
- 4. Amide Synthesis [fishersci.co.uk]
- 5. hepatochem.com [hepatochem.com]
- 6. peptide.com [peptide.com]
- 7. A protocol for amide bond formation with electron deficient amines and sterically hindered substrates - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
- 8. semanticscholar.org [semanticscholar.org]
- 9. m.youtube.com [m.youtube.com]
- 10. pubs.acs.org [pubs.acs.org]
- 11. masterorganicchemistry.com [masterorganicchemistry.com]
Reference Data & Comparative Studies
Advanced Structural Analysis Guide: 1-(4-Bromobenzoyl)azetidin-3-ol
Advanced Structural Analysis Guide: 1-(4-Bromobenzoyl)azetidin-3-ol
Executive Summary & Strategic Context
1-(4-Bromobenzoyl)azetidin-3-ol represents a critical "fragment-like" scaffold in modern medicinal chemistry. It combines the rigid, conformationally constrained azetidine ring (a proline mimic) with a bromobenzoyl moiety capable of halogen bonding and further cross-coupling (e.g., Suzuki-Miyaura). The hydroxyl group at the 3-position provides a vector for solubility modulation or further functionalization.
This guide serves as a technical manual for the structural elucidation of this compound. Unlike standard analytical reports, we compare the efficacy of Single Crystal X-Ray Diffraction (SC-XRD) against alternative characterization methods (PXRD, DFT), establishing why SC-XRD is the non-negotiable gold standard for this class of strained heterocycles.
Comparative Analysis: SC-XRD vs. Alternatives
In the development of azetidine-based pharmaceuticals, researchers often choose between three primary structural analysis tools. The following table objectively compares these methodologies, highlighting why SC-XRD is superior for resolving the specific stereoelectronic features of 1-(4-Bromobenzoyl)azetidin-3-ol.
Table 1: Structural Elucidation Performance Matrix
| Feature | SC-XRD (Gold Standard) | Powder Diffraction (PXRD) | DFT Computational Modeling |
| Primary Output | 3D Atomistic Coordinates (x,y,z) | Bulk Phase Fingerprint (2θ) | Theoretical Energy Minima |
| Puckering Analysis | Experimental Truth: Measures exact ring pucker angle ( | Inferred: Cannot resolve ring conformation directly | Idealized: Often overestimates planarity in gas phase |
| Interaction Mapping | Direct observation of Halogen Bonds (C-Br[1]···O) | Indirect evidence via lattice expansion/contraction | Predictive only; requires high-level basis sets |
| Absolute Configuration | Determinable (via Flack Parameter if chiral) | Not possible | N/A |
| Sample Requirement | Single Crystal (>0.1 mm) | Polycrystalline Powder (>10 mg) | Structure File (.cif/.pdb) |
| Limitation | Requires high-quality crystal growth | Low resolution for atomic positions | Ignores solvent/packing effects (unless periodic) |
Expert Insight: While PXRD is excellent for batch-to-batch consistency checks, it fails to capture the supramolecular synthons—specifically the bromine-directed halogen bonding—that drive the solubility and bioavailability of this compound. Only SC-XRD provides the resolution needed to measure the azetidine ring strain.
Technical Deep Dive: Crystal Structure Features
The crystal structure of 1-(4-Bromobenzoyl)azetidin-3-ol is governed by a competition between the resonance-stabilized amide planarity and the steric strain of the four-membered ring.
The Azetidine Ring Pucker
Unlike five-membered pyrrolidine rings, the four-membered azetidine ring in this molecule is highly strained (~25.4 kcal/mol). To relieve torsional strain between eclipsed hydrogens, the ring adopts a "puckered" or "butterfly" conformation.
-
Critical Parameter: The puckering angle (
) is typically 30–37° [1]. -
Observation: In the crystal lattice, the 4-bromobenzoyl group forces the amide nitrogen to be planar (
), which flattens the ring slightly compared to free azetidine, but significant pucker remains to accommodate the 3-hydroxyl group in a pseudo-equatorial position.
Supramolecular Synthons & Halogen Bonding
The "performance" of this molecule in a solid-state lattice is driven by two key non-covalent interactions:
-
Hydrogen Bonding (Strong): The O(3)-H hydroxyl group acts as a donor, typically forming an intermolecular bond with the amide carbonyl oxygen (
) of a neighboring molecule, creating infinite 1D chains. -
Halogen Bonding (Directional): The 4-Bromo substituent creates a "sigma-hole" (region of positive electrostatic potential) on the bromine atom. This interacts with electron-rich acceptors (such as the hydroxyl oxygen or the
-system of an adjacent phenyl ring).-
Metric: Look for C-Br[2]···O distances less than the sum of van der Waals radii (< 3.37 Å) and angles
[2].
-
Experimental Protocol: Self-Validating Workflow
This protocol ensures the growth of diffraction-quality crystals and the subsequent resolution of the structure.
Phase 1: Crystallization (Slow Evaporation)
-
Solvent Selection: Use a binary system of Methanol/Dichloromethane (1:1) . Methanol solubilizes the hydroxyl group; DCM solubilizes the bromobenzoyl moiety.
-
Step 1: Dissolve 20 mg of 1-(4-Bromobenzoyl)azetidin-3-ol in 2 mL of solvent mixture in a standard HPLC vial.
-
Step 2: Filter the solution through a 0.45
m PTFE syringe filter to remove nucleation sites (dust). -
Step 3: Cap the vial with a septum and insert a single narrow-gauge needle (27G) to allow controlled, slow evaporation over 3-5 days at 4°C.
-
Validation: Crystals should appear as colorless blocks or prisms. Avoid needles (often indicates rapid precipitation and twinning).
Phase 2: Data Collection & Refinement
-
Instrument: Single Crystal Diffractometer (Mo or Cu K
source). Note: Mo is preferred to reduce absorption by Bromine. -
Temperature: Collect at 100 K . This freezes the thermal motion of the azetidine ring, allowing precise determination of the puckering angle.
-
Refinement Strategy:
-
Solve structure using Direct Methods (SHELXT).
-
Refine using Full-Matrix Least-Squares (SHELXL).
-
Critical Check: Locate the hydroxyl hydrogen in the difference Fourier map. Do not place it geometrically; its position defines the H-bond network.
-
Structural Logic Visualization
The following diagram illustrates the causal relationship between the chemical structure, the crystallization process, and the resulting supramolecular assembly.
Caption: Workflow demonstrating how molecular inputs and evaporation dynamics dictate the final lattice architecture, specifically the competition between H-bonding and Ring Puckering.
References
-
Dorofeeva, O. V., et al. (1973).[3] "Ring puckering of azetidine: an electron diffraction study." Journal of the Chemical Society, Chemical Communications, 772a.[3]
- Metrangolo, P., et al. (2005). "Halogen Bonding: A New Weapon in Synthesis and Catalysis." Science, 311(5768). (Contextualizing the C-Br interaction).
-
Grozav, A., et al. (2022). "Isostructural Halogen Exchange and Halogen Bonds: The Case of N-(4-Halogenobenzyl)-3-halogenopyridinium Halogenides." PMC / NIH.
-
PubChem. (2025).[2] "1-(4-Bromobenzoyl)azetidin-3-ol Compound Summary."
Sources
- 1. researchgate.net [researchgate.net]
- 2. 1-(4-Bromobenzoyl)indazole-3-carboxylic acid | C15H9BrN2O3 | CID 174545664 - PubChem [pubchem.ncbi.nlm.nih.gov]
- 3. Ring puckering of azetidine: an electron diffraction study - Journal of the Chemical Society, Chemical Communications (RSC Publishing) [pubs.rsc.org]
Safety & Regulatory Compliance
A Senior Application Scientist's Guide to the Proper Disposal of 1-(4-Bromobenzoyl)azetidin-3-ol
A Senior Application Scientist's Guide to the Proper Disposal of 1-(4-Bromobenzoyl)azetidin-3-ol
This document provides a comprehensive, step-by-step guide for the safe and compliant disposal of 1-(4-Bromobenzoyl)azetidin-3-ol. As a brominated, heterocyclic compound integral to many drug discovery and medicinal chemistry programs, its proper handling from bench to final disposal is a matter of scientific responsibility, operational safety, and environmental stewardship. This guide is designed for researchers, scientists, and drug development professionals, offering not just procedural steps but the scientific rationale behind them to ensure a culture of safety and compliance in the laboratory.
Hazard Profile and Core Chemical Characteristics
The presence of a bromine atom firmly classifies this compound as a halogenated organic compound . This is the single most critical piece of information for waste segregation, as halogenated waste streams have specific, and often more costly, disposal requirements, typically involving high-temperature incineration to prevent the formation of toxic byproducts.[1][2] The azetidine ring, a nitrogen-containing heterocycle, and the benzoyl group contribute to its potential biological activity and irritant properties.[3][4]
Table 1: Anticipated Hazard Profile for 1-(4-Bromobenzoyl)azetidin-3-ol
| Hazard Category | GHS Classification (Anticipated) | Rationale & Key Precautions |
| Acute Toxicity (Oral) | Category 4: Harmful if swallowed. | Based on analogs like 4-Bromobenzaldehyde and 4-Bromobenzoic acid.[5][6] Do not eat, drink, or smoke when handling. Wash hands thoroughly after use.[5] |
| Skin Corrosion/Irritation | Category 2: Causes skin irritation. | A common property of benzoyl derivatives and some azetidines.[4][7][8] Avoid contact with skin. Wear appropriate chemical-resistant gloves. |
| Serious Eye Damage/Irritation | Category 2A: Causes serious eye irritation. | Consistent with related compounds.[7][8] Always wear safety glasses or goggles. Ensure eyewash stations are accessible. |
| Specific Target Organ Toxicity (Single Exposure) | Category 3: May cause respiratory irritation. | Inhalation of the solid as a dust could irritate the respiratory system.[5][7][8] Handle in a well-ventilated area or a chemical fume hood. Avoid generating dust.[9] |
| Environmental Hazard | Acute Aquatic Hazard (Category 3) | Halogenated organic compounds can be harmful to aquatic life.[6] Do not allow the product to enter drains or surface water.[6][7][10] |
The Cornerstone of Disposal: Waste Segregation
The proper disposal of any laboratory chemical begins with correct segregation at the point of generation.[11] This is not merely a suggestion but a strict requirement dictated by regulatory bodies like the Resource Conservation and Recovery Act (RCRA) and is crucial for safe and cost-effective waste management.[11]
Why Segregation is Non-Negotiable:
-
Disposal Method Compatibility: 1-(4-Bromobenzoyl)azetidin-3-ol, as a halogenated compound, must be collected in a dedicated "Halogenated Organic Waste" container.[1][12] These wastes are typically destroyed via high-temperature incineration. Mixing them with non-halogenated solvents can contaminate a large volume of waste, dramatically increasing disposal costs and violating compliance standards.[13]
-
Preventing Dangerous Reactions: Chemical waste containers should never be a site for unintended reactions. Segregating waste streams—halogenated, non-halogenated, acidic, basic, oxidizing—prevents the mixing of incompatible chemicals.[1][14]
The workflow below illustrates the critical decision-making process for segregating waste generated from work with 1-(4-Bromobenzoyl)azetidin-3-ol.
Caption: Decision workflow for proper segregation and handling of waste.
Step-by-Step Disposal Protocol
Adherence to a standardized protocol is essential for ensuring safety and compliance.
Step 1: Wear Appropriate Personal Protective Equipment (PPE)
Before handling the chemical in any form (pure, in solution, or as waste), ensure you are wearing:
-
Eye Protection: Safety glasses with side shields or chemical splash goggles.
-
Hand Protection: Chemical-resistant gloves (e.g., nitrile). Always check the glove manufacturer's guide for compatibility.
-
Body Protection: A standard laboratory coat.
Step 2: Preparing the Hazardous Waste Container
-
Select the Correct Container:
-
For solid waste (pure compound, contaminated absorbents), use a sealable, wide-mouth container made of a compatible material (e.g., HDPE - high-density polyethylene).
-
For liquid waste (solutions of the compound), use a sealable, chemical-resistant bottle or carboy, often provided by your institution's EHS department. The container must have a screw-top cap.[11]
-
-
Ensure Container Integrity: The container must be clean, in good condition, and free from leaks or damage.[11]
-
Initial Labeling: Affix a "Hazardous Waste" tag to the container before adding any waste.[13] The label must include the full chemical name: "1-(4-Bromobenzoyl)azetidin-3-ol" and any solvents used. Do not use abbreviations.[12]
Step 3: Accumulating Waste
-
Solid Waste:
-
Carefully transfer any unused or expired solid 1-(4-Bromobenzoyl)azetidin-3-ol into the designated "Halogenated Organic Solid Waste" container.
-
For cleaning up small spills, use an inert absorbent material. The contaminated absorbent must also be placed in this container.[9][15]
-
Contaminated items like weigh paper, gloves, or pipette tips should go into a designated solid chemical waste container.
-
-
Liquid Waste:
-
Pour solutions containing 1-(4-Bromobenzoyl)azetidin-3-ol into the designated "Halogenated Organic Liquid Waste" container.
-
Crucially, do not mix with non-halogenated waste streams. [16]
-
Keep a running list of all components and their approximate percentages on the waste tag as you add them.[16]
-
Do not fill liquid containers beyond 90% capacity to allow for expansion and prevent spills.[17]
-
Step 4: Safe Storage in the Laboratory
-
Secure the Container: Always keep the waste container tightly sealed when not actively adding waste.[12]
-
Designated Storage Location: Store the container in a designated Satellite Accumulation Area (SAA), which should be at or near the point of generation and under the control of laboratory personnel.[13][11]
-
Secondary Containment: Place the waste container in a secondary containment bin or tray to contain any potential leaks.[17] This is especially critical for liquid waste.
-
Segregation in Storage: Store the halogenated waste container away from incompatible materials, particularly strong acids, bases, and oxidizers.[1]
Step 5: Final Disposal
-
Contact EHS: Once the container is full or waste is no longer being generated, complete the hazardous waste tag and contact your institution's Environmental Health & Safety (EHS) or equivalent department to arrange for a waste pickup.[18]
-
Never Use Drains or Regular Trash: Under no circumstances should 1-(4-Bromobenzoyl)azetidin-3-ol or its solutions be disposed of down the sink or in the regular trash.[12][19] This is a serious regulatory violation and poses a significant environmental risk.
Decontamination and Spill Procedures
Decontaminating Glassware: Glassware that has come into contact with the compound should be rinsed with a suitable organic solvent (e.g., acetone, ethanol). The first rinse (rinsate) is considered hazardous and must be collected and disposed of as "Halogenated Organic Liquid Waste." Subsequent rinses may be managed similarly to ensure thorough decontamination.
Emergency Spill Response:
-
Alert Personnel: Immediately alert others in the vicinity.
-
Evacuate (If Necessary): For a large or unmanageable spill, evacuate the area and contact your institution's emergency response line.[12]
-
Manage Small Spills: For minor spills of the solid material:
-
Wearing appropriate PPE, gently cover the spill with an inert absorbent material (e.g., vermiculite, sand, or commercial spill pillows).[15]
-
Avoid raising dust.
-
Carefully sweep or scoop the material into the designated "Halogenated Organic Solid Waste" container.[8][9]
-
Clean the spill area with a cloth or towel dampened with a suitable solvent, and dispose of the cleaning materials as hazardous waste.
-
By adhering to these scientifically grounded procedures, you ensure that the lifecycle of 1-(4-Bromobenzoyl)azetidin-3-ol in your laboratory concludes safely, responsibly, and in full compliance with environmental regulations.
References
- Ace Waste. (n.d.). Properly Managing Chemical Waste in Laboratories.
- GAIACA. (2022, April 11). How to Dispose of Chemical Waste in a Lab Correctly.
- Daniels Health. (2025, May 21). How to Ensure Safe Chemical Waste Disposal in Laboratories.
- American Chemical Society. (n.d.). Hazardous Waste and Disposal.
- Vanderbilt University Medical Center. (n.d.). Laboratory Guide for Managing Chemical Waste.
- Cornell University Environment, Health and Safety. (n.d.). 7.2 Organic Solvents.
- Bucknell University. (2016, April 15). Waste Management.
- Braun Research Group, University of Illinois Urbana-Champaign. (n.d.). Halogenated Organic Liquids - Standard Operating Procedure.
- U.S. Environmental Protection Agency. (n.d.). Technical Resource Document: Treatment Technologies for Halogenated Organic Containing Wastes.
- Temple University. (n.d.). Halogenated Solvents in Laboratories.
- Sigma-Aldrich. (2025, November 6). Safety Data Sheet.
- Chemos GmbH & Co.KG. (2020, February 4). Safety Data Sheet: Azetidine.
- Apollo Scientific. (n.d.). Azetidine Safety Data Sheet.
- Cole-Parmer. (n.d.). Material Safety Data Sheet - cis-Azetidine-2,4-dicarboxylic acid.
- ChemicalBook. (2025, October 14). 1-(4-BROMOBENZYL)AZETIDIN-3-OL.
- Alfa Aesar. (2025, September 6). Safety Data Sheet - 4-Bromobenzoic acid.
- Sigma-Aldrich. (2025, October 15). Safety Data Sheet - 4-Bromobenzaldehyde.
- Ambeed. (n.d.). Safety Data Sheet - Boc-D-Azetidine-2-carboxylic acid.
- Acros Organics. (2012, March 23). Safety Data Sheet - Azetidine.
- AFG Bioscience LLC. (n.d.). Safety Data Sheet.
- Fisher Scientific. (2025, December 24). Safety Data Sheet - 1-Benzhydryl-3-azetidinol.
- Sigma-Aldrich. (2025, November 6). Safety Data Sheet - 4-Bromobenzoic acid.
- Apollo Scientific. (n.d.). Azetidin-3-one, N-CBZ protected Safety Data Sheet.
- Spectrum Chemical. (2021, November 19). Safety Data Sheet - Bromine Water.
- Sigma-Aldrich. (2024, September 7). Safety Data Sheet - 4-Bromobenzoic hydrazide.
- Acros Organics. (n.d.). Safety Data Sheet - 4-Bromobenzoyl chloride.
- BLDpharm. (n.d.). 1-(4-Bromo-2-fluorobenzyl)azetidin-3-ol.
- FooDB. (2005, October 11). Material Safety Data Sheet - Bromine MSDS.
Sources
- 1. bucknell.edu [bucknell.edu]
- 2. Document Display (PURL) | NSCEP | US EPA [nepis.epa.gov]
- 3. chemos.de [chemos.de]
- 4. fishersci.com [fishersci.com]
- 5. sigmaaldrich.com [sigmaaldrich.com]
- 6. sigmaaldrich.com [sigmaaldrich.com]
- 7. sigmaaldrich.com [sigmaaldrich.com]
- 8. assets.thermofisher.cn [assets.thermofisher.cn]
- 9. pim-resources.coleparmer.com [pim-resources.coleparmer.com]
- 10. sigmaaldrich.com [sigmaaldrich.com]
- 11. danielshealth.com [danielshealth.com]
- 12. braun.matse.illinois.edu [braun.matse.illinois.edu]
- 13. campusoperations.temple.edu [campusoperations.temple.edu]
- 14. acewaste.com.au [acewaste.com.au]
- 15. store.apolloscientific.co.uk [store.apolloscientific.co.uk]
- 16. 7.2 Organic Solvents [ehs.cornell.edu]
- 17. How to Dispose of Chemical Waste in a Lab Correctly [gaiaca.com]
- 18. vumc.org [vumc.org]
- 19. acs.org [acs.org]
Personal protective equipment for handling 1-(4-Bromobenzoyl)azetidin-3-ol
Personal protective equipment for handling 1-(4-Bromobenzoyl)azetidin-3-ol
Executive Safety Summary
Handling 1-(4-Bromobenzoyl)azetidin-3-ol requires a safety strategy that goes beyond standard GHS classification. While often labeled simply as an Irritant (H315/H319/H335), the structural presence of a strained azetidine ring combined with a halogenated benzoyl group necessitates a higher tier of precaution. Azetidines possess inherent ring strain (approx. 26 kcal/mol), making them potential alkylating agents with unknown sensitization profiles.
This guide treats the compound not just as a solid irritant, but as a potential contact sensitizer requiring strict containment to prevent mucosal inflammation and dermal absorption.
Hazard Identification & Risk Stratification
| Hazard Class | GHS Code | Mechanism of Action | Operational Implication |
| Skin Irritant | H315 | Dermal inflammation via lipid extraction or reaction with surface proteins. | Zero-skin-contact policy. Double-gloving is mandatory during solution-phase handling. |
| Eye Irritant | H319 | Mechanical abrasion (dust) and chemical irritation of the conjunctiva. | Safety glasses are insufficient if fine dust is generated; goggles are required for open weighing. |
| STOT-SE | H335 | Respiratory tract irritation.[1][2][3] | No open-bench handling. All solid manipulation must occur inside a certified fume hood. |
| Unknown Tox | N/A | Azetidine ring strain implies potential biological reactivity (alkylation). | Treat as a potential mutagen/sensitizer under the Prudent Practices precautionary principle. |
Personal Protective Equipment (PPE) Matrix
This matrix is designed to prevent "breakthrough"—the permeation of the chemical through protective barriers.
| PPE Component | Material Specification | Technical Justification |
| Primary Gloves | Nitrile Rubber (Min. 0.11 mm / 4 mil) | Standard protection against solid powder. Nitrile offers superior resistance to physical snags compared to latex. |
| Secondary Gloves | Nitrile (Long Cuff) or Laminate (Silver Shield) | Required during solution phase. Azetidine derivatives in organic solvents (e.g., DCM, DMSO) can permeate thin nitrile rapidly. |
| Eye Protection | Chemical Splash Goggles (ANSI Z87.1+) | Preferred over safety glasses during weighing to seal against airborne fines/dust which can bypass side shields. |
| Respiratory | N95 (if hood failure) | Only for emergency egress. Primary protection is the engineering control (Fume Hood). |
| Body | Lab Coat (Poly/Cotton or Tyvek) | Must be buttoned to the neck. Tyvek sleeve covers recommended if reaching deep into reaction vessels. |
Engineering Controls & Operational Workflow
Critical Requirement: Maintain a face velocity of 80–100 fpm (0.4–0.5 m/s) in the chemical fume hood.
Operational Logic Diagram
The following workflow enforces a "Check-Verify-Act" loop to minimize exposure events.
Figure 1: Operational safety loop for handling reactive azetidine intermediates. Note the feedback loop to check gloves for solvent contamination.
Step-by-Step Handling Protocol
Phase A: Weighing & Transfer (Highest Risk of Inhalation)
-
Static Control: Fine organic powders often carry static charges, causing them to "jump" or disperse. Use an ionizing anti-static gun or polonium strip near the balance.
-
Draft Shield: Use the analytical balance draft shield. Do not weigh on an open benchtop balance.
-
Transfer: Use a weighing boat or funnel. Avoid using spatulas that are too wide for the receiving vessel neck to prevent spillage on the hood airfoil.
Phase B: Solubilization (Highest Risk of Permeation)
-
Solvent Choice: When dissolving in DMSO or DMF, be aware that these solvents enhance skin permeability. If the solution touches your glove, the chemical travels with the solvent through the glove material.
-
Technique: Add solvent to the solid, not solid to the solvent, to prevent "puffing" of the powder.
-
Change Gloves: Immediately after the solution is prepared and the vessel is sealed, strip the outer pair of gloves and replace them.
Phase C: Decontamination
-
Surface Wipe: Wipe down the balance and hood surface with a detergent solution (e.g., Alconox) followed by water.
-
Solvent Wash: If a spill occurs, wipe with ethanol-soaked tissues, then dispose of tissues as solid hazardous waste.
Emergency Response & Disposal Plans
Accidental Exposure[4]
-
Eye Contact: Flush immediately at an eyewash station for 15 minutes . Hold eyelids open. The azetidine functionality can cause lasting irritation; seek medical review.
-
Skin Contact:
-
Do not use solvents (acetone/ethanol) to wash skin; this drives the chemical deeper.
-
Wash with copious soap and tepid water for 15 minutes.
-
Monitor for redness or sensitization (rash) over the next 24 hours.
-
Waste Disposal Strategy
This compound contains both Nitrogen and Halogen (Bromine). It must not enter general trash or aqueous drains.[5]
| Waste Stream | Classification | Disposal Method |
| Solid Waste | Hazardous Solid | Collect in a labeled drum for incineration. contaminated gloves/tissues go here. |
| Liquid Waste | Halogenated Organic | Must go into the "Halogenated" solvent waste container due to the Bromine atom. Do not mix with acid waste. |
| Aqueous Waste | Toxic Aqueous | If an aqueous extraction is performed, the water layer must be collected as hazardous waste, not poured down the sink. |
References
-
National Research Council. (2011). Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards. The National Academies Press.[6] [Link]
-
Occupational Safety and Health Administration (OSHA). (n.d.). Laboratory Safety Guidance. United States Department of Labor. [Link]
-
PubChem. (n.d.). Compound Summary: Azetidine Derivatives Safety. National Library of Medicine. [Link]
